N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide

• IUPAC Name: N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide
• InChI: InChI=1S/C14H20N2O/c1-15-8-9-16(2)14(17)13-7-6-11-4-3-5-12(11)10-13/h6-7,10,15H,3-5,8-9H2,1-2H3
• InChI Key: GIQFYCISQVYALE-UHFFFAOYSA-N
• Canonical SMILES: CNCCN(C)C(=O)C1=CC2=C(CCC2)C=C1
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide, also known as MDMA, is a synthetic psychoactive drug that has been widely studied for its potential therapeutic uses. MDMA is classified as a Schedule I drug in the United States, meaning that it is illegal to manufacture, distribute, or possess. However, research into its potential therapeutic benefits has continued in recent years.

Mechanism of Action

N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide works by increasing the activity of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This leads to a feeling of euphoria and increased sociability. N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide also causes the release of oxytocin, a hormone associated with social bonding and trust.
Biochemical and Physiological Effects
N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide has a number of biochemical and physiological effects, including increased heart rate and blood pressure, dilation of the pupils, and increased body temperature. It also causes the release of hormones such as cortisol and prolactin, which can affect mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide as a research tool is its ability to reliably induce a state of heightened empathy and sociability. This can be useful in studying social behavior and communication. However, the illegal status of N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide makes it difficult to obtain and use in research settings, and there are also concerns about the potential for abuse and addiction.

Future Directions

There are several areas of future research that could be explored with regard to N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide. One potential direction is the use of N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide in combination with other therapies, such as cognitive-behavioral therapy or exposure therapy, to enhance their effectiveness. Another area of interest is the use of N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide in the treatment of other conditions, such as addiction or eating disorders. Finally, there is also interest in developing safer and more effective analogs of N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide that could be used in therapeutic settings.

Synthesis Methods

N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide is synthesized from safrole, a natural compound found in the oil of sassafras trees. The synthesis involves several steps, including the conversion of safrole to isosafrole, which is then converted to MDP2P. MDP2P is then reduced to N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide using a reducing agent such as aluminum amalgam.

Scientific Research Applications

N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide has been the subject of extensive scientific research, particularly in the field of psychotherapy. Studies have suggested that N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide may be effective in treating conditions such as post-traumatic stress disorder (PTSD), anxiety, and depression. N-methyl-N-[2-(methylamino)ethyl]-2,3-dihydro-1H-indene-5-carboxamide has also been studied for its potential use in couples therapy and for enhancing empathy and communication skills.